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Compound of Interest

Compound Name:
Tert-butyl 4-phenylpiperidine-1-

carboxylate

Cat. No.: B187407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of tert-butyl 4-phenylpiperidine-1-carboxylate, a key intermediate in the synthesis

of various pharmaceutical compounds. Due to the limited availability of experimental data for

the unsubstituted parent compound, this guide also includes data for closely related and

commonly encountered derivatives. This information is crucial for researchers in drug discovery

and development for optimizing reaction conditions, designing formulation strategies, and

predicting pharmacokinetic profiles.

Core Physicochemical Properties
The physical properties of tert-butyl 4-phenylpiperidine-1-carboxylate and its derivatives are

summarized below. It is important to note that the properties of the parent compound are not

well-documented in publicly available literature. Therefore, data for key substituted analogs are

provided for comparative purposes.
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Property
tert-Butyl 4-cyano-
4-phenylpiperidine-
1-carboxylate

tert-Butyl 4-(4-
aminophenyl)piperi
dine-1-carboxylate

tert-Butyl 4-
hydroxypiperidine-
1-carboxylate

CAS Number 158144-79-7[1] 170011-57-1[2] 109384-19-2[3]

Molecular Formula C₁₇H₂₂N₂O₂[1] C₁₆H₂₄N₂O₂[2] C₁₀H₁₉NO₃[3]

Molecular Weight 286.37 g/mol [1] 276.37 g/mol [2] 201.26 g/mol [3]

Appearance White crystalline solid Not specified Not specified

Melting Point Not specified Not specified Not specified

Boiling Point Not specified Not specified Not specified

Solubility Good solubility Not specified Not specified

Storage Condition 2-8°C Not specified Not specified

Experimental Protocols
Detailed experimental protocols for determining key physicochemical properties are essential

for ensuring data accuracy and reproducibility. The following are generalized procedures that

can be adapted for tert-butyl 4-phenylpiperidine-1-carboxylate and its derivatives.

Melting Point Determination
The melting point is a critical indicator of a compound's purity. A sharp melting range typically

signifies a high-purity compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if the sample is not a fine powder)
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Procedure:

Sample Preparation: A small amount of the dry, finely powdered compound is packed into a

capillary tube to a height of 2-3 mm. The tube can be tapped gently to ensure tight packing.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (the beginning of

melting) and the temperature at which the entire solid has turned into a clear liquid (the end

of melting) are recorded. This range is the melting point of the compound.

Solubility Determination
Understanding a compound's solubility in various solvents is crucial for its application in

synthesis, purification, and formulation. The shake-flask method is a standard protocol for

determining equilibrium solubility.

Materials:

The compound of interest

A selection of solvents (e.g., water, ethanol, methanol, dichloromethane, acetone, hexane)

Small, sealable glass vials

Orbital shaker or vortex mixer

Analytical balance

Filtration device (e.g., syringe filter)

Analytical instrument for quantification (e.g., HPLC-UV)

Procedure:
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Preparation of Saturated Solution: An excess amount of the solid compound is added to a

known volume of the solvent in a vial. The vial is then sealed to prevent solvent evaporation.

Equilibration: The vials are agitated in a constant temperature shaker for a sufficient period

(typically 24-48 hours) to ensure that equilibrium is reached.

Phase Separation: After equilibration, the vials are left to stand, allowing any undissolved

solid to settle.

Sample Collection and Filtration: A clear aliquot of the supernatant is carefully withdrawn and

filtered to remove any remaining solid particles.

Quantification: The concentration of the dissolved compound in the filtrate is determined

using a suitable and validated analytical method, such as HPLC-UV. The solubility is then

expressed in units like mg/mL or mol/L.

Diagrams
Experimental Workflow for Melting Point Determination
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Sample Preparation

Measurement

Result

Dry and finely powder the compound

Pack into capillary tube (2-3 mm height)

Place capillary in melting point apparatus

Heat slowly (1-2 °C/min) near expected melting point

Observe and record temperature range of melting

Record melting point range

Click to download full resolution via product page

Caption: Workflow for the determination of a compound's melting point.

Logical Relationship in Solubility Enhancement
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Compound Properties Influencing Factors

Outcometert-Butyl 4-phenylpiperidine-1-carboxylate
(or derivative)

Molecular Structure
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Solubility Profile

determines
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influences

Click to download full resolution via product page

Caption: Factors influencing the solubility of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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